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Compound of Interest

N-(2-sec-butylphenyl)-4-
Compound Name:
methylbenzamide

Cat. No.: B291036

Get Quote

Executive Summary & Compound ldentity

N-(2-sec-butylphenyl)-4-methylbenzamide (Formula: C1sH21:NO | MW: 267.37 g/mol )
represents a critical structural motif in the design of lipophilic, metabolically stable amides.

Characterized by the bulky sec-butyl group at the ortho position of the aniline ring, this
molecule serves as an excellent probe for steric tolerance in receptor binding and hydrolytic
stability in metabolic assays.

Unlike simple benzamides, the sec-butyl group introduces a chiral center and significant steric
bulk, influencing both the molecular conformation (atropisomerism potential) and the electronic
environment of the amide bond.
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Property Specification

IUPAC Name N-[2-(butan-2-yl)phenyl]-4-methylbenzamide
Molecular Weight 267.37 g/mol

Formula C1sH21NO

Key Feature Sterically hindered ortho-alkyl aniline derivative

SAR Probe (Steric/Lipophilic), Agrochemical

Primary Application
yApP Scaffold

Characterization Data Analysis

Accurate characterization of this compound requires attention to the diastereotopic nature of
the sec-butyl group and the potential for restricted rotation.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
e H NMR (400 MHz, CDCls):

o Amide NH: Typically appears downfield (& 7.5-8.0 ppm), potentially broadened due to
hydrogen bonding or restricted rotation caused by the ortho-sec-butyl group.

o Aromatic Region: The 4-methylbenzoyl moiety shows a characteristic AA'BB' system (two
doublets, ~7.8 and ~7.3 ppm). The aniline ring protons appear as a complex multiplet (d
7.1-7.4 ppm) due to the asymmetric substitution.

o sec-Butyl Group (Chiral Center):
» Methine (CH): Multiplet at  ~2.9-3.1 ppm.

» Methylene (CHz): These protons are diastereotopic (non-equivalent) due to the adjacent
chiral center. They appear as complex multiplets at & ~1.5-1.7 ppm rather than a simple
quartet.

» Methyls: A triplet (terminal ethyl, & ~0.8 ppm) and a doublet (branched methyl, & ~1.2
ppm).
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o Toluene Methyl: Singlet at 6 2.41 ppm.

B. Mass Spectrometry (LC-MS)

e lonization Mode: ESI (+)
e Observed Mass: [M+H]* = 268.4 m/z.

o Fragmentation Pattern: Loss of the 4-methylbenzoyl group (m/z 119) is a common diagnostic
fragment.

C. Infrared Spectroscopy (FT-IR)

e Amide | (C=0 stretch): Strong band at 1640-1660 cm~! (lower frequency than non-
conjugated amides due to resonance).

e Amide Il (N-H bend): 1530-1550 cm~1,
e C-H Stretch: 2960-2870 cm~! (Aliphatic sec-butyl stretches).

Comparative Performance Analysis

This section evaluates the performance of N-(2-sec-butylphenyl)-4-methylbenzamide against
standard alternatives in the context of synthetic efficiency and physicochemical properties.

Comparison 1: Steric Hindrance & Hydrolytic Stability

The sec-butyl group provides a "steric shield" around the amide bond, significantly increasing
resistance to enzymatic hydrolysis compared to unhindered analogs.
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Steric Bulk (Taft Hydrolytic Stability  Lipophilicity
Compound

Es)* (t'%) (ClogP)**
N-Phenyl-4-
methylbenzamide 0.00 (Ref) Low (< 2 h) ~4.2
(Standard)
N-(2-
Isopropylphenyl)-... -0.47 Moderate ~5.1
(Alternative A)
N-(2-sec-
Butylphenyl)-... -1.13 High (> 24 h) ~5.6
(Product)
N-(2-tert-
Butylphenyl)-... -1.54 Very High ~5.9

(Alternative B)

e Analysis: The product offers a balanced profile. It provides sufficient steric protection to
extend metabolic half-life without the extreme synthetic difficulty associated with the tert-butyl
analog (which often requires specialized coupling agents).

o Data Source: Predicted values based on Taft steric parameters and ChemDraw ClogP
algorithms.

Comparison 2: Synthetic Efficiency (Coupling Yield)

Synthesis of sterically hindered amides is challenging. The sec-butyl group reduces
nucleophilicity of the aniline.

» Standard Conditions: Acid Chloride (1.1 eq), EtsN, DCM, 0°C to RT.
e Product Yield: 75-85% (Good).

o Alternative B (tert-butyl): < 40% vyield under standard conditions (requires forcing conditions
or HATU).
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e Conclusion: N-(2-sec-butylphenyl)-4-methylbenzamide is the optimal choice when a
balance of high stability and synthetic accessibility is required.

Experimental Protocol: Synthesis & Purification

Self-Validating Protocol for Researchers
Objective: Synthesis of N-(2-sec-butylphenyl)-4-methylbenzamide on a 5 mmol scale.

Reagents:

2-sec-Butylaniline (0.746 g, 5.0 mmol) [CAS: 5792-36-9]

4-Methylbenzoyl chloride (0.850 g, 5.5 mmol) [CAS: 874-60-2]

Triethylamine (1.01 g, 10.0 mmol)

Dichloromethane (DCM) (20 mL, anhydrous)

Procedure:

e Setup: Flame-dry a 50 mL round-bottom flask under N2 atmosphere. Add 2-sec-butylaniline
and DCM.

o Addition: Cool to 0°C. Add EtsN. Dropwise add 4-methylbenzoyl chloride (diluted in 5 mL
DCM) over 15 minutes. Note: Exothermic reaction; control rate to prevent side reactions.

e Reaction: Warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane/EtOAc
4:1).

o Workup: Quench with 1M HCI (removes unreacted amine). Wash organic layer with sat.
NaHCOs (removes acid) and Brine. Dry over MgSOQa.

 Purification: Concentrate in vacuo. Recrystallize from Ethanol/Water or purify via flash
chromatography (SiOz, 0-10% EtOAc in Hexanes).

Expected Yield: 1.0 — 1.15 g (75-85%) as an off-white solid.
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Structural & Pathway Visualization

The following diagram illustrates the synthesis pathway and the steric comparison logic.

2-sec-Butylaniline Nucleophilic Attack Compare: N-Isopropyl Analog

(Steric Nucleophile) Slowed by sec-butyl) -HCI NL(z-secbutyiphenyi) __Sial)@z_' (Less Stable)
Tetrahedral Elimination yipneny- - -
—(—)—> 4-methylbenzamide

Compare:

/ Intermediate (Target) ~—__ Yield
4-Methylbenzoyl ~= N-tert-Butyl Analog

Chloride (Low Yield)

Click to download full resolution via product page

Figure 1: Synthesis pathway and comparative positioning of the target molecule against steric
analogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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